Cas no 942069-53-6 (2-(3-bromo-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(3-Bromo-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a boronic ester derivative commonly employed as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its key advantages include high stability under ambient conditions, facilitating handling and storage, and its compatibility with a wide range of reaction conditions. The bromine substituent enhances reactivity in palladium-catalyzed couplings, while the tetramethyl dioxaborolane group ensures efficient transmetalation. This compound is particularly useful in the synthesis of biaryl structures, which are prevalent in pharmaceuticals and advanced materials. Its well-defined reactivity profile and robustness make it a reliable choice for complex organic transformations.

2-(3-bromo-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure

942069-53-6 structure

Product Name:2-(3-bromo-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

CAS No:942069-53-6

MF:C₁₃H₁₈BBrO₂

MW:296.995823383331

MDL:MFCD12405330

CID:1985213

PubChem ID:53429056

Update Time:2025-06-09

2-(3-bromo-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

- 2-(3-bromo-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- EN300-12578483
- MFCD12405330
- 942069-53-6
- ULWOHZNOAMCALR-UHFFFAOYSA-N
- E90716
- DTXSID60700034
- CS-0189446
- 2-(3-bromo-5-methylphenyl)-4,4,5,5,-tetramethyl-1,3,2-dioxaborolane
- SCHEMBL12076761
- MDL： MFCD12405330
- Inchi： 1S/C13H18BBrO2/c1-9-6-10(8-11(15)7-9)14-16-12(2,3)13(4,5)17-14/h6-8H,1-5H3
- InChI Key： ULWOHZNOAMCALR-UHFFFAOYSA-N
- SMILES： BrC1C=C(C)C=C(B2OC(C)(C)C(C)(C)O2)C=1

Computed Properties

Exact Mass: 296.05832Da
Monoisotopic Mass: 296.05832Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 277
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 18.5Å²

2-(3-bromo-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM219235-1g	2-(3-Bromo-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	942069-53-6	97%	1g	$564	2021-08-04
abcr	AB517399-1 g	2-(3-Bromo-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	942069-53-6		1g	€614.50	2023-04-17
Chemenu	CM219235-1g	2-(3-Bromo-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	942069-53-6	97%	1g	$564	2022-08-31
abcr	AB517399-1g	2-(3-Bromo-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane; .	942069-53-6		1g	€586.00	2025-04-15
Enamine	EN300-12578483-0.1g	2-(3-bromo-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	942069-53-6		0.1g	$175.0	2023-07-06
Enamine	EN300-12578483-0.25g	2-(3-bromo-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	942069-53-6		0.25g	$183.0	2023-07-06
Enamine	EN300-12578483-0.5g	2-(3-bromo-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	942069-53-6		0.5g	$190.0	2023-07-06
Enamine	EN300-12578483-1.0g	2-(3-bromo-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	942069-53-6		1.0g	$199.0	2023-07-06
Enamine	EN300-12578483-2.5g	2-(3-bromo-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	942069-53-6		2.5g	$389.0	2023-07-06
Enamine	EN300-12578483-5.0g	2-(3-bromo-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	942069-53-6		5.0g	$576.0	2023-07-06